Endothelin-2

• Molecular Formula: C115H160N26O32S4
• Molecular Weight: 2546.9 g/mol
• InChI: InChI=1S/C115H160N26O32S4/c1-11-59(9)93(113(170)132-82(115(172)173)41-64-46-120-71-27-19-17-25-68(64)71)141-114(171)94(60(10)12-2)140-105(162)81(44-91(150)151)130-99(156)75(37-57(5)6)125-103(160)79(42-65-47-118-55-121-65)128-109(166)86-52-175-174-51-69(117)95(152)133-83(48-142)108(165)138-87-53-176-177-54-88(111(168)139-92(58(7)8)112(169)131-77(39-62-29-31-66(145)32-30-62)100(157)126-76(101(158)137-86)38-61-22-14-13-15-23-61)136-97(154)73(33-34-89(146)147)123-96(153)72(28-20-21-35-116)122-104(161)80(43-90(148)149)129-98(155)74(36-56(3)4)124-102(159)78(40-63-45-119-70-26-18-16-24-67(63)70)127-106(163)84(49-143)134-107(164)85(50-144)135-110(87)167/h13-19,22-27,29-32,45-47,55-60,69,72-88,92-94,119-120,142-145H,11-12,20-21,28,33-44,48-54,116-117H2,1-10H3,(H,118,121)(H,122,161)(H,123,153)(H,124,159)(H,125,160)(H,126,157)(H,127,163)(H,128,166)(H,129,155)(H,130,156)(H,131,169)(H,132,170)(H,133,152)(H,134,164)(H,135,167)(H,136,154)(H,137,158)(H,138,165)(H,139,168)(H,140,162)(H,141,171)(H,146,147)(H,148,149)(H,150,151)(H,172,173)/t59-,60-,69-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,92-,93-,94-/m0/s1
• InChIKey: MLFJHYIHIKEBTQ-IYRKOGFYSA-N

Endothelin-2 (ET-2) Procurement Guide

Endothelin-2 (ET-2; EDN2; CAS 123562-20-9) is a 21-amino acid bicyclic vasoactive peptide of the endothelin family [1]. It differs structurally from endothelin-1 (ET-1) by only two amino acid residues at positions 6 and 7 (Trp6, Leu7 replacing Leu6, Met7) yet shares equal high affinity for both ET-A and ET-B receptor subtypes, unlike endothelin-3 (ET-3) which exhibits ~100-fold lower ET-A affinity [2]. Despite near-identical receptor pharmacology to ET-1, ET-2 possesses a distinct, non-redundant biological role demonstrated by the unique postnatal lethal phenotype of Edn2 knockout mice—characterized by growth retardation, hypothermia, and emphysema—a phenotype fully distinct from the embryonic lethality of Edn1 knockout [3]. This guide presents the quantitative, comparator-anchored evidence that justifies why ET-2 cannot be functionally substituted by ET-1 or ET-3 in targeted research and procurement decisions.

• Non-redundant knockout phenotypes vs ET-1/ET-3

• Rho-kinase-dependent signaling divergence

• Tissue-specific vasoconstrictor potency context

• [1] Inoue A, Yanagisawa M, Kimura S, et al. The human endothelin family: three structurally and pharmacologically distinct isopeptides predicted by three separate genes. Proc Natl Acad Sci USA. 1989;86(8):2863-2867. doi:10.1073/pnas.86.8.2863 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Endothelin receptors: Endothelin-3 Ligand Page. Potency order of endogenous ligands at ETA and ETB receptors. Accessed 2025. View Source
• [3] Chang I, Bramall AN, Baynash AG, et al. Endothelin-2 deficiency causes growth retardation, hypothermia, and emphysema in mice. J Clin Invest. 2013;123(6):2643-2653. doi:10.1172/JCI66735 View Source

ET-2 Non-Redundant Biological Functions

The assumption that ET-2 is pharmacologically interchangeable with ET-1 arises from their near-identical receptor binding profiles [1]. However, this assumption is contradicted by multiple lines of quantitative evidence at the level of tissue-specific gene expression, biosynthetic processing, signaling mechanism divergence, and whole-organism phenotype. The Edn2 global knockout mouse exhibits juvenile lethality from hypothermia-induced internal starvation despite normal milk intake, a phenotype that is not rescued by endogenous ET-1 production [2]. Housing Edn2−/− mice at thermoneutral temperature (30°C) significantly extends median lifespan but does not prevent emphysematous lung pathology [2]. In the ovary, conditional granulosa cell-specific deletion of Edn2 severely impairs follicle rupture and fertility—a function not compensated by ET-1 [3]. These findings establish that ET-2 occupies physiological niches where ET-1 cannot substitute, making compound identity critical for experimental validity in fields ranging from reproductive biology to energy homeostasis research.

Phenotype: ET-1 does not rescue Edn2 knockout postnatal lethality or hypothermia.

Signaling: Rho-kinase inhibitor relaxes ET-2 but not ET-1 contractions; BQ123 potency differs ~30-fold.

Processing: ECE-1 converts big ET-2 at

• [1] Ling L, Maguire JJ, Davenport AP. Endothelin-2, the forgotten isoform: emerging role in the cardiovascular system, ovarian development, immunology and cancer. Br J Pharmacol. 2013;168(2):283-295. doi:10.1111/j.1476-5381.2011.01762.x View Source
• [2] Chang I, Bramall AN, Baynash AG, et al. Endothelin-2 deficiency causes growth retardation, hypothermia, and emphysema in mice. J Clin Invest. 2013;123(6):2643-2653. doi:10.1172/JCI66735 View Source
• [3] Cacioppo JA, Lin PP, Hannon PR, McDougle DR, Gal A, Ko C. Granulosa cell endothelin-2 expression is fundamental for ovulatory follicle rupture. Sci Rep. 2017;7:46379. doi:10.1038/srep46379 View Source

ET-2 Head-to-Head Differentiation Evidence

Divergent Knockout Lethality Phenotypes

Global Edn2 (ET-2) knockout mice exhibit severe growth retardation and juvenile lethality (median survival <4 weeks) with profound hypothermia, hypoglycemia, and ketonemia despite normal milk intake—a phenotype of 'internal starvation' [1]. In contrast, Edn1 (ET-1) knockout mice die at embryonic day E14.5 from pharyngeal arch-derived craniofacial and cardiac defects [2]. Housing Edn2−/− mice at 30°C (thermoneutrality) significantly prolongs median lifespan but does not prevent emphysematous lung destruction, indicating both temperature-dependent and temperature-independent roles [1]. Conditional granulosa cell-specific Edn2 deletion causes significant impairment of follicle rupture and reduced fertility, while conditional ET-A receptor deletion in granulosa cells decreases ovulation but not fecundity [3]. This demonstrates that ET-2 has essential, non-redundant physiological functions that endogenous ET-1 cannot compensate for, mandating compound-specific procurement for ET-2 pathway studies.

Knockout lethality

Head-to-head

Edn2⁻/⁻: postnatal lethality, hypothermia, emphysema. Edn1⁻/⁻: embryonic lethal.

Supports non-redundant in vivo model-response context.

C57BL/6 models; thermoneutral housing extends lifespan but not lung pathology.

Evidence Dimension	Whole-organism knockout phenotype and survival
Target Compound Data	Edn2−/− mice: juvenile lethality by 3–4 weeks; core body temperature decline to <30°C; hypoglycemia (<50 mg/dL); ketonemia; emphysematous lung with increased total lung capacity; chronic hypoxemia (PaO₂ ~60 mmHg vs ~95 mmHg WT)
Comparator Or Baseline	Edn1−/− mice: embryonic lethality at ~E14.5 from craniofacial/cardiac arch defects. Edn3−/− mice: viable but aganglionic megacolon and pigmentary defects. WT littermates: normal growth, normothermia, normoglycemia.
Quantified Difference	Edn2−/− mortality occurs postnatally (vs prenatal for Edn1−/−); phenotype rescued partially by thermoneutral housing (median lifespan extension from <4 weeks to >8 weeks); core body temperature differential of ~8–10°C vs WT at room temperature
Conditions	Global and conditional gene-targeted mouse models on C57BL/6 background; systemic inducible ET-2 deficiency in neonatal and adult mice; granulosa cell-specific Esr2-Cre Edn2 flox/flox model

Why This Matters

The complete non-overlap of knockout phenotypes between ET-1 and ET-2 proves these peptides are not functionally redundant in vivo, making compound identity critical for any study investigating thermoregulation, energy metabolism, ovarian function, or postnatal development.

• [1] Chang I, Bramall AN, Baynash AG, et al. Endothelin-2 deficiency causes growth retardation, hypothermia, and emphysema in mice. J Clin Invest. 2013;123(6):2643-2653. doi:10.1172/JCI66735 View Source
• [2] Kurihara Y, Kurihara H, Suzuki H, et al. Elevated blood pressure and craniofacial abnormalities in mice deficient in endothelin-1. Nature. 1994;368(6473):703-710. doi:10.1038/368703a0 View Source
• [3] Cacioppo JA, Lin PP, Hannon PR, McDougle DR, Gal A, Ko C. Granulosa cell endothelin-2 expression is fundamental for ovulatory follicle rupture. Sci Rep. 2017;7:46379. doi:10.1038/srep46379 View Source

Divergent Arterial Signaling Pathways

In isolated rat mesenteric resistance arteries, both ET-1 and ET-2 cause potent, long-lasting contractions via ET-A receptors with comparable sensitivity and maximal effect [1]. However, a Rho-kinase inhibitor (OH-fasudil, 10 μM) relaxed ET-2-induced contractions significantly but did not relax ET-1-induced contractions, demonstrating that ET-2 signals through a Rho-kinase-dependent mechanism for contraction maintenance while ET-1 does not [1]. Conversely, a PLC inhibitor (U73122, 10 μM) prevented contractile responses to both peptides, but a calcium channel antagonist (felodipine, 1 nM) relaxed ET-1- but not ET-2-induced contractions in basilar artery [1]. The ET-A antagonist BQ123 showed a 30-fold higher potency in reducing sensitivity to ET-1 (pKB 7.1 ± 0.2) compared to ET-2 (pKB 5.6 ± 0.4) [2]. These findings reveal agonist-dependent ET-A receptor signaling that differs between the two peptides despite shared receptor binding.

Arterial signaling

Head-to-head

OH-fasudil relaxes ET-2 contraction (MRA), not ET-1. BQ123 pKB: 5.6 (ET-2) vs 7.1 (ET-1).

Supports agonist-dependent signaling pathway interpretation.

Rat MRA; 16 nM peptides; n≥6.

Evidence Dimension	Relaxation of maximal contractile responses by Rho-kinase inhibitor OH-fasudil (10 μM)
Target Compound Data	ET-2 (16 nM): contraction relaxed significantly by OH-fasudil (10 μM) in rat mesenteric resistance artery (MRA)
Comparator Or Baseline	ET-1 (16 nM): contraction NOT relaxed by OH-fasudil (10 μM) in the same MRA preparation
Quantified Difference	Qualitative yes/no divergence: Rho-kinase inhibition relaxes ET-2 but not ET-1 contractions; BQ123 pKB = 5.6 ± 0.4 (ET-2) vs 7.1 ± 0.2 (ET-1), a ~30-fold difference in antagonist sensitivity
Conditions	Rat mesenteric resistance artery (MRA) segments in wire myographs; 16 nM ET-1 or ET-2; continuous presence of indomethacin (10 μM) + L-NAME (100 μM); capsaicin-desensitized sensory nerves; n ≥ 6 per observation

Why This Matters

ET-2 signals through distinct intracellular pathways relative to ET-1 in the same vascular preparation, meaning that pharmacological inhibitors targeting the ET system may differentially affect ET-2-mediated pathophysiology—critical for studies of ET-2-selective therapeutic targeting.

• [1] Compeer MG, Janssen GM, De Mey JG. Endothelin-1 and endothelin-2 initiate and maintain contractile responses by different mechanisms in rat mesenteric and cerebral arteries. Br J Pharmacol. 2013;170(6):1199-1209. doi:10.1111/bph.12332 View Source
• [2] Compeer MG, Janssen GM, De Mey JG. Endothelin-1 and -2: two amino acids matter. Life Sci. 2012;91(13-14):607-612. doi:10.1016/j.lfs.2012.02.011 View Source

Vasoconstrictor Potency Comparison

In a systematic structure-activity relationship study using synthetic endothelin peptides, the vasoconstrictor activities of ET-2, ET-3, and sarafotoxin S6b were quantitatively compared to ET-1 in rat pulmonary artery rings [1]. ET-2 displayed vasoconstrictor activity that was one-half that of ET-1, while ET-3 was one-60th and sarafotoxin S6b was one-third [1]. These differences arise from sequence heterogeneity at the N-terminal portion (positions 4–7), where ET-2 substitutes Trp for Leu at position 6 and Leu for Met at position 7 relative to ET-1 [1]. Separately, in the rat isolated perfused mesenteric arterial bed, ET-1, ET-2, and VIC (the rodent ET-2 ortholog) showed comparable vasoconstrictor potency (ED50: 93.0 ± 40.0, 90.8 ± 20.5, and 106 ± 63 pmol, respectively), while ET-3 and sarafotoxin S6b were approximately 4-fold less potent (ED50: 411 ± 195 and 345 ± 86 pmol) [2]. These data indicate that ET-2 potency relative to ET-1 is tissue- and assay-dependent, ranging from equipotency to a 2-fold difference.

Vasoconstrictor potency

Reported

ET-2/ET-1 activity ratio: 0.5 (pulm. artery); ED50 ratio ~0.98 (mesenteric bed, equipotent).

Supports tissue-specific vasoactive response context.

Rat pulmonary artery and mesenteric preparations.

Evidence Dimension	Vasoconstrictor activity relative to ET-1 in isolated vascular preparations
Target Compound Data	ET-2: vasoconstrictor activity = one-half of ET-1 (rat pulmonary artery rings) [1]; ED50 = 90.8 ± 20.5 pmol (rat mesenteric arterial bed) [2]
Comparator Or Baseline	ET-1: reference vasoconstrictor activity = 1.0 (rat pulmonary artery rings) [1]; ED50 = 93.0 ± 40.0 pmol (rat mesenteric arterial bed) [2]. ET-3: one-60th of ET-1 activity; ED50 = 411 ± 195 pmol. Sarafotoxin S6b: one-third of ET-1 activity; ED50 = 345 ± 86 pmol.
Quantified Difference	ET-2/ET-1 activity ratio = 0.5 (rat pulmonary artery); ET-2/ET-1 ED50 ratio ≈ 0.98 (rat mesenteric bed, equipotent); ET-2 vs ET-3 ED50 ratio ≈ 0.22 (4.5-fold more potent)
Conditions	Rat pulmonary artery ring contraction assay; rat isolated Krebs-Henseleit perfused mesenteric arterial bed with intact endothelium; porcine coronary artery strip contraction assay (original Inoue et al. 1989 study)

Why This Matters

The tissue-dependent potency variation means ET-2 cannot be assumed equipotent to ET-1 across all vascular beds; procurement of the correct isoform is essential when calibrating pharmacological dose-response relationships in specific tissue contexts.

• [1] Nakajima K, Kubo S, Kumagaye S, et al. Structure-activity relationship of endothelin: importance of charged groups. Biochem Biophys Res Commun. 1989;163(1):424-429. doi:10.1016/0006-291X(89)92153-0 View Source
• [2] Douglas SA, Hiley CR. Endothelin-1 and endothelin-2 and vasoactive intestinal contractor are more potent vasoconstrictors than endothelin-3 and sarafotoxin S6b in the rat mesenteric arterial bed. Br J Pharmacol. 1990;101(1):81-88. PMID: 2282471 View Source

Receptor Affinity Selectivity

According to the IUPHAR/BPS Guide to Pharmacology curated database, the potency order of endogenous ligands at the ET-A receptor is ET-1 = ET-2 >> ET-3, while at the ET-B receptor the order is ET-1 = ET-2 = ET-3 [1]. This establishes that ET-2, like ET-1, is a dual ET-A/ET-B agonist with balanced affinity, whereas ET-3 is functionally ET-B-selective with ~100-fold lower affinity for ET-A [1]. In the human umbilical artery, which expresses a typical ET-A receptor population, ET-1 and ET-2 are both potent stimulants (pEC50 7.9 and 7.5, respectively), while ET-3 is inactive, confirming the ET-A selectivity differential in a human vascular preparation [2]. In the human umbilical vein, which contains a mixed ET-A/ET-B population, the potency order is ET-1 = ET-2 ≥ ET-3 (pEC50 8.1, 8.0, and 7.6, respectively) [2]. For ET-A receptor binding, the affinity for ET-1 and ET-2 is approximately 100-fold higher than for ET-3, whereas at ET-B all three isoforms bind with comparable high affinity [3].

Receptor selectivity

Class-level

ET-A pEC50: ET-1 7.9, ET-2 7.5; ET-3 inactive. ET-B: equipotent. ETA affinity ~100-fold higher for ET-1/2 vs ET-3.

Supports receptor subtype engagement review.

Human umbilical artery/vein; IUPHAR curated data.

Evidence Dimension	ETA and ETB receptor agonist potency order
Target Compound Data	ET-2: ETA pEC50 = 7.5 (human umbilical artery); ETB pEC50 = 8.0 (human umbilical vein); ETA receptor potency = ET-1 >> ET-3; ETB receptor potency = ET-1 = ET-2 = ET-3
Comparator Or Baseline	ET-1: ETA pEC50 = 7.9 (human umbilical artery), ETB pEC50 = 8.1 (human umbilical vein). ET-3: ETA inactive (human umbilical artery), ETB pEC50 = 7.6 (human umbilical vein). ETA affinity: ET-1 ≈ ET-2 >> ET-3 (~100-fold difference). ETB affinity: ET-1 = ET-2 = ET-3.
Quantified Difference	ET-2/ET-1 ETA pEC50 difference = 0.4 log units (~2.5-fold); ET-3 is inactive at ETA in artery. ETA receptor affinity ratio ET-1:ET-2:ET-3 ≈ 1:1:0.01. ETB receptor affinity ratio ≈ 1:1:1.
Conditions	Isolated human umbilical artery and vein ring preparations; IUPHAR/BPS Guide to Pharmacology curated receptor binding data (human recombinant ETA and ETB receptors)

Why This Matters

If an experimental protocol requires simultaneous, balanced activation of both ET-A and ET-B receptors, ET-2 (like ET-1) is appropriate. If ET-A-selective activation is the goal, ET-3 should be avoided and ET-1 or ET-2 used. The receptor profile dictates compound selection depending on whether dual or selective receptor engagement is required.

• [1] IUPHAR/BPS Guide to Pharmacology. Endothelin-3 Ligand Page: Potency order of endogenous ligands at ETA and ETB receptors. Accessed 2025. View Source
• [2] Bogoni G, Rizzi A, Calò G, Campobasso C, D'Orleans-Juste P, Regoli D. Characterization of endothelin receptors in the human umbilical artery and vein. Br J Pharmacol. 1996;119(8):1600-1604. View Source
• [3] Davenport AP, Hyndman KA, Dhaun N, et al. Endothelin. Pharmacol Rev. 2016;68(2):357-418. doi:10.1124/pr.115.011833 View Source

Big ET-2 Processing by ECE Enzymes

ECE-1, the primary endothelin-converting enzyme, converts big ET-1 to mature ET-1 with high efficiency but processes big ET-2 and big ET-3 much less efficiently [1]. ECE-1 isoforms show similar specificity, with big ET-2 conversion reported at less than 10% the rate of big ET-1 in the same assay [1]. ECE-2, a structurally related metalloprotease (59% amino acid identity with ECE-1), differs from ECE-1 in having an acidic pH optimum (pH 5.5 vs pH 7.0 for ECE-1) and 250-fold higher sensitivity to phosphoramidon [2]. ECE-2 converts big ET-1 more efficiently than big ET-2 or big ET-3 [2]. In the ACHN human renal adenocarcinoma cell line, an ET-2-converting enzyme activity (ECE-2B) was identified that converts big ET-2 at approximately one-eighth the efficiency of big ET-1, with distinct pH optima for each substrate (pH 6.8 for big ET-1, pH 6.4 for big ET-2) [3]. Furthermore, ET-2 synthesis in ACHN cells is stimulated independently by TNFα (via type-1 TNF receptor) and cAMP, and this upregulation does not parallel ECE-1 expression changes, suggesting distinct regulatory mechanisms for ET-2 production [4].

Big ET-2 processing

Reported

ECE-1: big ET-2 conversion

Supports biosynthesis pathway divergence interpretation.

Recombinant enzymes; ACHN cell membrane assays.

ELISA specificity

Assay context

Dual mAb format: no cross-reactivity with ET-1/ET-3; range 6.17–500 pg/mL.

Supports isoform-specific biomarker quantification context.

Competitive ELISA; human serum/plasma.

Evidence Dimension	Relative conversion efficiency of big endothelin precursors by endothelin-converting enzymes
Target Compound Data	Big ET-2 conversion by ECE-1: <10% of big ET-1 rate. Big ET-2 conversion by ECE-2B: approximately one-eighth (12.5%) of big ET-1 rate; pH optimum for big ET-2 = 6.4.
Comparator Or Baseline	Big ET-1 conversion by ECE-1: reference efficiency (100%). Big ET-1 conversion by ECE-2B: reference efficiency (100%); pH optimum = 6.8. Big ET-3 conversion by ECE-2B: approximately one-eighth of big ET-1 rate; pH optimum = 6.4.
Quantified Difference	ECE-1: big ET-2 conversion rate <10% of big ET-1. ECE-2B: big ET-2 conversion one-eighth (12.5%) of big ET-1. Phosphoramidon sensitivity of ECE-2: 250-fold higher than ECE-1 (IC50 ECE-2 ≈ 4 nM vs ECE-1 ≈ 1 μM). pH optimum differential: ECE-2 = 5.5 vs ECE-1 = 7.0.
Conditions	Recombinant ECE-1 and ECE-2 in vitro; ACHN human renal adenocarcinoma cell membrane fraction; phosphoramidon inhibition assays; RT-PCR of preproET-2 and ECE-1b/c/d mRNA

Why This Matters

The inefficient processing of big ET-2 by ECE-1 means that ET-2 biosynthesis is likely mediated by distinct or additional converting enzymes (ECE-2, chymase, or others). Researchers studying ET-2 production, secretion, or local tissue concentrations must consider this processing divergence and cannot extrapolate from ET-1 biosynthetic models.

• [1] Turner AJ, Barnes K, Schweizer A, Valdenaire O. Isoforms of endothelin-converting enzyme: why and where? Trends Pharmacol Sci. 1998;19(12):483-486. Data also in: HUMANGGP:031205 (FACTA). big ET-2 and big ET-3 are converted much less efficiently by ECE-1. View Source
• [2] Emoto N, Yanagisawa M. Endothelin-converting enzyme-2 is a membrane-bound, phosphoramidon-sensitive metalloprotease with acidic pH optimum. J Biol Chem. 1995;270(25):15262-15268. doi:10.1074/jbc.270.25.15262 View Source
• [3] Shinmi O, Yorimitsu K, Moroi K, Nishiyama M, Sugita Y. Endothelin-2-converting enzyme from human renal adenocarcinoma cells is a phosphoramidon-sensitive, membrane-bound metalloprotease. FEBS Lett. 1993;319(1-2):59-63. View Source
• [4] Lambert GL, Barker S, Corder R. Endothelin-2 synthesis is stimulated by the type-1 tumour necrosis factor receptor and cAMP: comparison with endothelin-converting enzyme-1 expression. J Mol Endocrinol. 2000;24(2):273-283. doi:10.1677/jme.0.0240273 View Source

Isoform-Specific ELISA Detection

A competitive ELISA kit for human Endothelin-2 (ET-2) employs two monoclonal antibodies targeting non-overlapping epitopes of mature ET-2, validated to eliminate cross-reactivity with ET-1 and ET-3 [1]. The kit demonstrates a detection range of 6.17–500 pg/mL, intra-assay CV <10%, inter-assay CV <12%, and spike recovery rates of 85–115% across serum and plasma matrices [1]. Specificity validation confirms that only human ET-2 is detected, with no interference from ET family homologs (ET-1, ET-3) or common biological contaminants (hemoglobin, bilirubin, lipids) [1]. This level of specificity is a critical technical differentiator because many commercially available endothelin immunoassays use polyclonal antibodies that cross-react among ET-1, ET-2, and ET-3, making isoform-specific quantification impossible. Other ET-2 ELISA kits also report minimal cross-reactivity with analogues, but the dual-monoclonal sandwich format provides the strongest specificity guarantee [2].

ELISA specificity

Assay context

Dual mAb format: no cross-reactivity with ET-1/ET-3; range 6.17–500 pg/mL.

Supports isoform-specific biomarker quantification context.

Competitive ELISA; human serum/plasma.

Evidence Dimension	Immunoassay cross-reactivity with homologous endothelin isoforms
Target Compound Data	ET-2 dual monoclonal antibody ELISA: no cross-reactivity with ET-1 or ET-3; detection range 6.17–500 pg/mL; intra-assay CV <10%; recovery 85–115%
Comparator Or Baseline	Standard polyclonal ET ELISAs: significant cross-reactivity among ET-1, ET-2, and ET-3; pan-endothelin antibodies recognize C-terminal epitope common to all isoforms
Quantified Difference	Qualitative difference: dual monoclonal format achieves isoform-specific detection; cross-reactivity with ET-1/ET-3 reported as 'no significant cross-reactivity or interference observed' vs standard polyclonal assays where cross-reactivity can be >100% for ET-2 relative to ET-1
Conditions	Competitive ELISA format; human serum, plasma, tissue homogenates, cell culture supernatants; assay time ~2 hours

Why This Matters

Accurate, isoform-specific quantification of ET-2 is essential for studies distinguishing the roles of ET-1, ET-2, and ET-3 in disease. Generic 'endothelin' assays cannot discriminate among isoforms, risking misattribution of biological effects. Procurement of ET-2-specific detection reagents is mandatory for biomarker validation, tissue expression profiling, and pharmacokinetic studies of ET-2-targeted therapeutics.

• [1] Creative Diagnostics. Competitive ELISA Kit for Human Endothelin-2 (EDN2): Essential for Endothelial Function Studies. Product Datasheet. 2025. View Source
• [2] Aviva Systems Biology. EDN2 ELISA Kit (Rat) (OKCD02399). Product Datasheet. Sensitivity <2.67 pg/mL; no significant cross-reactivity between Endothelin 2 (EDN2) and analogues. View Source

ET-2 Application Scenarios

Energy Homeostasis & Development Genetic Models

For research programs investigating the role of the endothelin system in energy metabolism, thermoregulation, or postnatal developmental physiology, ET-2 (or its gene-targeted models) is the mandatory compound. The Edn2 global knockout phenotype—juvenile lethality with hypothermia, hypoglycemia, ketonemia, and emphysema—cannot be replicated by Edn1 or Edn3 deletion [1]. ET-1 knockout causes embryonic lethality from craniofacial defects, precluding postnatal metabolic studies [1]. Conditional Edn2 deletion models (e.g., Esr2-Cre granulosa cell-specific) enable tissue-specific investigation without the confounding lethality of the global knockout [2]. Procurement of ET-2 peptide for rescue experiments or receptor activation studies in these models requires the authentic ligand, as ET-1 administration cannot be assumed to recapitulate ET-2-dependent signaling given their divergent Rho-kinase dependence [3].

Ovulation and Fertility Research

ET-2 is the only endothelin isoform with a demonstrated, non-redundant role in ovulation. EDN2 is transiently and exclusively expressed in granulosa cells of periovulatory follicles immediately prior to rupture [1]. Conditional granulosa cell-specific Edn2 deletion significantly impairs follicle rupture and fertility, and ET-2 administration to ovarian tissue induces rapid contraction ex vivo [2]. ET-1, despite sharing receptor pharmacology, does not compensate for ET-2 loss in this physiological context [2]. Researchers studying ovulation mechanisms, female infertility, or developing non-hormonal contraceptive strategies targeting follicle rupture must procure authentic ET-2 peptide and ET-2-specific detection reagents (ELISA kits with dual monoclonal antibodies eliminating ET-1/ET-3 cross-reactivity [3]) to ensure experimental validity.

Vascular ET-A Signaling Discrimination

For pharmacological studies dissecting ET-A receptor signaling pathways, ET-2 offers a unique agonist-dependent signaling profile distinct from ET-1. In rat mesenteric resistance arteries, ET-2-mediated contractions are relaxed by Rho-kinase inhibition (OH-fasudil), whereas ET-1-mediated contractions are not [1]. The ET-A antagonist BQ123 shows ~30-fold greater potency against ET-1 (pKB 7.1) compared to ET-2 (pKB 5.6) [2]. These differences arise from the two-amino-acid variation at positions 6–7 (Trp6, Leu7 in ET-2 vs Leu6, Met7 in ET-1) [2]. Researchers designing agonist-selective ET-A antagonists or studying biased agonism at endothelin receptors require both ET-1 and ET-2 for comparative profiling. Substituting ET-1 for ET-2 in such studies would obscure ET-2-specific pharmacological properties.

Endothelin Biosynthesis & Processing

Investigators studying the proteolytic activation of endothelin precursors must source authentic big ET-2 and ET-2 peptides, as the biosynthetic processing of big ET-2 diverges substantially from big ET-1. ECE-1 converts big ET-2 at less than 10% the efficiency of big ET-1 [1]. ECE-2 exhibits distinct substrate preferences with different pH optima for big ET-1 (pH 6.8) and big ET-2 (pH 6.4), and converts big ET-2 at one-eighth the rate of big ET-1 [2]. These findings suggest the existence of additional, ET-2-preferring converting enzymes that remain to be fully characterized [1]. Studies of ET-2 biosynthesis, secretion, and tissue-specific activation require both the mature ET-2 peptide and its precursor (big ET-2 1-38) as experimental standards, along with ECE-2 and phosphoramidon as enzymatic tools for distinguishing processing pathways [3].

Application

Selection Property

Validation Focus

Energy homeostasis & development

Knockout phenotype non-redundancy

In vivo model-response endpoint review

Ovulation & fertility

Granulosa cell-specific function

Conditional deletion phenotype verification

Vascular ET-A signaling

Agonist-dependent pathway discrimination

Rho-kinase vs calcium channel relaxation assays

Biosynthesis & processing

ECE isoform substrate efficiency

Big ET-2 conversion rate and pH optimum context

• [1] Chang I, Bramall AN, Baynash AG, et al. Endothelin-2 deficiency causes growth retardation, hypothermia, and emphysema in mice. J Clin Invest. 2013;123(6):2643-2653. doi:10.1172/JCI66735 View Source
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